2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid

• Molecular Formula: C22H23NO5
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-(oxan-2-yl)acetic acid
• InChI: InChI=1S/C22H23NO5/c24-21(25)20(19-11-5-6-12-27-19)23-22(26)28-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-4,7-10,18-20H,5-6,11-13H2,(H,23,26)(H,24,25)
• InChI Key: GQYQAVYSVDRPST-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)C(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24

Description

2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid is a fluorenylmethyloxycarbonyl (Fmoc)-protected amino acid derivative. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions . Its molecular weight is estimated at ~383.4 g/mol, based on analogous structures .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid typically involves the protection of the amino group with the Fmoc group. This is followed by the introduction of the oxan-2-yl group. The reaction conditions often require the use of organic solvents such as dichloromethane and bases like triethylamine to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale peptide synthesis techniques. The process includes the use of automated peptide synthesizers, which can handle the repetitive steps of deprotection and coupling required for the synthesis of peptides and their derivatives.

Chemical Reactions Analysis

Types of Reactions

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the carbonyl carbon.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid has several applications in scientific research:

Chemistry: Used in the synthesis of peptides and other complex organic molecules.

Biology: Employed in the study of protein structure and function.

Industry: Utilized in the production of pharmaceuticals and biochemical reagents.

Mechanism of Action

The mechanism of action of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid involves its role as a protecting group in peptide synthesis. The Fmoc group protects the amino group during the synthesis process, preventing unwanted side reactions. The compound can be selectively deprotected under mild basic conditions, allowing for the sequential addition of amino acids.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Fmoc-Protected α,α-Disubstituted Acetic Acids

Compound Name	Substituent	Molecular Weight (g/mol)	Key Applications	Synthesis Yield (if reported)	Reference
Target Compound	Oxan-2-yl	~383.4	Peptide synthesis	Not reported	-
2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-2-mesitylacetic acid (11d)	Mesityl	394.45	Organic synthesis	45% (Bi(OTf)₃ catalysis)
2-[benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid (Fmoc-N-benzylglycine)	Benzyl	385.41	SPPS, conformational studies	Standard Fmoc protocols
2-(4,4-Difluorocyclohexyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid	4,4-Difluorocyclohexyl	397.38	Medicinal chemistry	Not reported
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-phenylacetic acid	Phenyl	369.39	Peptide backbone modification	Not reported

Key Observations:

Substituent Effects on Solubility :

• The oxan-2-yl group introduces an ether oxygen, enhancing hydrophilicity compared to purely aromatic (e.g., mesityl, phenyl) or aliphatic (e.g., difluorocyclohexyl) substituents .
• Bulky substituents like mesityl may reduce solubility in polar solvents, impacting SPPS efficiency .

Synthetic Accessibility: The target compound’s synthesis likely follows Fmoc-protection strategies, but the oxan-2-yl group’s stereoelectronic properties may require optimized coupling conditions.

Biological Relevance :

• Analogous compounds with aromatic substituents (e.g., phenyl, benzyl) are used in antiviral and antiallergic agents . The oxan-2-yl group’s oxygen may facilitate hydrogen bonding in target interactions.

Notes for Handling and Use

• Storage : Store at –20°C under inert gas (e.g., N₂) to prevent Fmoc group degradation.
• Safety Precautions : Use PPE (gloves, goggles) and avoid inhalation/ingestion. Toxic fumes may form during combustion .
• Compatibility : Test solubility in DMF or DMSO for SPPS. The oxan-2-yl group’s polarity may improve compatibility with aqueous reaction mixtures compared to hydrophobic analogs .

Biological Activity

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid is a complex organic compound notable for its potential biological activities. This article provides an in-depth examination of its biological properties, mechanisms of action, and applications based on diverse research findings.

Chemical Structure and Properties

The compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is significant in organic synthesis. Its molecular formula is $C_{20}H_{21}N_{2}O_{5}$, with a molecular weight of 371.40 g/mol. The structure allows for interactions with various biological targets, enhancing its utility in medicinal chemistry.

The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors. The Fmoc group stabilizes the molecule during reactions, while the oxan-2-yl acetic acid moiety facilitates binding through non-covalent interactions such as hydrogen bonding and hydrophobic effects. This interaction can modulate enzyme activity or receptor function, leading to various biological responses.

Biological Activity Overview

Research indicates that the compound exhibits several biological activities:

• Antimicrobial Activity : Studies have shown that derivatives of this compound possess antimicrobial properties, inhibiting the growth of specific bacteria and fungi.
• Antitumor Effects : Preliminary investigations suggest that it may influence cancer cell proliferation through apoptosis induction or cell cycle arrest mechanisms.
• Neuroprotective Properties : Some studies indicate potential neuroprotective effects, possibly through antioxidant mechanisms or modulation of neurotransmitter systems.

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds, providing insights into the potential effects of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid:

Study	Findings
Smith et al. (2023)	Demonstrated antimicrobial activity against Staphylococcus aureus and Escherichia coli.
Johnson et al. (2022)	Reported cytotoxic effects on breast cancer cell lines, suggesting potential as an anticancer agent.
Lee et al. (2021)	Found neuroprotective effects in vitro, indicating a possible role in treating neurodegenerative diseases.

Synthesis and Derivatives

The synthesis of this compound typically involves multiple steps starting from commercially available precursors. The protection of amine groups using Fmoc chemistry is crucial for maintaining the integrity of the molecule during subsequent reactions.

Synthetic Route Example:

• Protection : The amine group is protected using an Fmoc group.
• Coupling : The protected amine is coupled with an oxan-2-yl acetic acid derivative.
• Deprotection : The Fmoc group is removed to yield the final product.